Cas no 87553-87-5 (4,5-dichloro-3H-1,3-benzothiazol-2-one)

4,5-dichloro-3H-1,3-benzothiazol-2-one structure
87553-87-5 structure
Product Name:4,5-dichloro-3H-1,3-benzothiazol-2-one
CAS No:87553-87-5
MF:C7H3Cl2NOS
MW:220.075818300247
CID:854993
PubChem ID:13236017
Update Time:2025-04-19

4,5-dichloro-3H-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-dichloro-3H-1,3-benzothiazol-2-one
    • 4,5-Dichloro-2-hydroxybenzothiazole
    • A842258
    • OPPHWVDWVMDPGY-UHFFFAOYSA-N
    • 4,5-Dichloro-1,3-benzothiazol-2(3H)-one
    • 4,5-bis(chloranyl)-3H-1,3-benzothiazol-2-one
    • DTXSID80530850
    • 4,5-dichlorobenzothiazol-2-one
    • SCHEMBL8872825
    • 4,5-dichloro-2(3h)-benzothiazolone
    • 87553-87-5
    • Inchi: 1S/C7H3Cl2NOS/c8-3-1-2-4-6(5(3)9)10-7(11)12-4/h1-2H,(H,10,11)
    • InChI Key: OPPHWVDWVMDPGY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2=C1NC(=O)S2)Cl

Computed Properties

  • Exact Mass: 218.93100
  • Monoisotopic Mass: 218.9312403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 61.10000
  • LogP: 2.89640
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